2-methyl-4-nitrobenzene-1,3-diol
Overview
Description
2-Methyl-4-nitrobenzene-1,3-diol, also known as MNBD, is an organic compound with a molecular formula of C7H6N2O3. It is a colorless solid that is soluble in organic solvents. MNBD has a wide range of applications in organic synthesis, especially in the field of pharmaceuticals. It is also used in the synthesis of various heterocyclic compounds and can be used as an intermediate in the manufacture of dyes and pigments.
Mechanism of Action
The mechanism of action of 2-methyl-4-nitrobenzene-1,3-diol is not well understood. However, it is believed that the oxidation of 2-methylbenzene-1,3-diol by chromic acid results in the formation of 2-methyl-4-nitrobenzene-1,3-diol, which can then be further oxidized to form quinolone derivatives. Additionally, 2-methyl-4-nitrobenzene-1,3-diol can be used as an intermediate in the synthesis of heterocyclic compounds, such as 1,2,4-triazole and 1,2,3-triazole.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-methyl-4-nitrobenzene-1,3-diol are not well understood. However, it has been suggested that 2-methyl-4-nitrobenzene-1,3-diol may have an inhibitory effect on the synthesis of prostaglandins, which are involved in the regulation of inflammation. Additionally, 2-methyl-4-nitrobenzene-1,3-diol has been studied for its potential use as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
The advantages of using 2-methyl-4-nitrobenzene-1,3-diol in laboratory experiments include its low cost and availability, its stability in organic solvents, and its low toxicity. Additionally, 2-methyl-4-nitrobenzene-1,3-diol can be used as an intermediate in the synthesis of various heterocyclic compounds and can be used in the synthesis of pyridine derivatives and quinolone derivatives. The main limitation of using 2-methyl-4-nitrobenzene-1,3-diol in laboratory experiments is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
Future research on 2-methyl-4-nitrobenzene-1,3-diol should focus on its potential applications in the treatment of various diseases, such as cancer and bacterial infections. Additionally, further research should be conducted to better understand the biochemical and physiological effects of 2-methyl-4-nitrobenzene-1,3-diol. Furthermore, research should be conducted to explore the potential of 2-methyl-4-nitrobenzene-1,3-diol as an anti-inflammatory agent. Finally, research should be conducted to develop new methods for the synthesis of 2-methyl-4-nitrobenzene-1,3-diol in order to make it more widely available.
Synthesis Methods
2-methyl-4-nitrobenzene-1,3-diol can be synthesized by a variety of methods, including the nitration of 2-methylbenzene-1,3-diol with nitric acid, the nitration of 2,4-xylenol with nitric acid, and the oxidation of 2-methylbenzene-1,3-diol with chromic acid. Additionally, 2-methyl-4-nitrobenzene-1,3-diol can be synthesized through the condensation of 2-methylbenzene-1,3-diol with nitrobenzene and the oxidation of 2-methylbenzene-1,3-diol with hydrogen peroxide.
Scientific Research Applications
2-methyl-4-nitrobenzene-1,3-diol has been extensively studied for its potential applications in scientific research. It has been used as a starting material in the synthesis of various heterocyclic compounds, such as 1,2,4-triazole and 1,2,3-triazole. Additionally, 2-methyl-4-nitrobenzene-1,3-diol has been used in the synthesis of pyridine derivatives, which have been studied for their potential use in the treatment of cancer. Furthermore, 2-methyl-4-nitrobenzene-1,3-diol has been used in the synthesis of quinolone derivatives, which have been studied for their potential use in the treatment of bacterial infections.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methyl-4-nitrobenzene-1,3-diol can be achieved through a multi-step process involving the nitration of 2-methylphenol followed by reduction and oxidation reactions.", "Starting Materials": [ "2-methylphenol", "nitric acid", "sulfuric acid", "sodium hydroxide", "sodium dithionite", "hydrochloric acid", "sodium carbonate", "potassium permanganate" ], "Reaction": [ "Step 1: Nitration of 2-methylphenol with nitric acid and sulfuric acid to form 2-methyl-4-nitrophenol", "Step 2: Reduction of 2-methyl-4-nitrophenol with sodium dithionite and sodium hydroxide to form 2-methyl-4-aminophenol", "Step 3: Oxidation of 2-methyl-4-aminophenol with potassium permanganate and hydrochloric acid to form 2-methyl-4-nitrobenzene-1,3-diol" ] } | |
CAS RN |
65938-75-2 |
Product Name |
2-methyl-4-nitrobenzene-1,3-diol |
Molecular Formula |
C7H7NO4 |
Molecular Weight |
169.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
